Cas no 1018269-27-6 (N-ethyl-4-(1-piperazinyl)-Benzamide)

N-ethyl-4-(1-piperazinyl)-Benzamide structure
1018269-27-6 structure
Product Name:N-ethyl-4-(1-piperazinyl)-Benzamide
CAS No:1018269-27-6
MF:C13H19N3O
MW:233.309462785721
CID:1096465
PubChem ID:28749590
Update Time:2025-04-20

N-ethyl-4-(1-piperazinyl)-Benzamide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-4-(1-piperazinyl)-Benzamide
    • A1-02913
    • SCHEMBL531982
    • N-Ethyl-4-piperazin-1-yl-benzamide
    • AKOS015917603
    • N-ethyl-4-piperazin-1-ylbenzamide
    • 1018269-27-6
    • N-ethyl-4-(piperazin-1-yl)benzamide
    • ROBGHJAAQLONAV-UHFFFAOYSA-N
    • Inchi: 1S/C13H19N3O/c1-2-15-13(17)11-3-5-12(6-4-11)16-9-7-14-8-10-16/h3-6,14H,2,7-10H2,1H3,(H,15,17)
    • InChI Key: ROBGHJAAQLONAV-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N1CCNCC1)NCC

Computed Properties

  • Exact Mass: 233.152812g/mol
  • Monoisotopic Mass: 233.152812g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 233.31g/mol
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.4Ų
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